Cas no 2070009-65-1 ((S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate)

• Product Name: (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate
• CAS No: 2070009-65-1
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• MDL: MFCD28967985
• CID: 4635899
• Update Time: 2025-06-28

(S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate

• MDL： MFCD28967985
• Inchi： 1S/C19H25NO4/c1-14(15-8-6-5-7-9-15)23-17(21)16-10-12-20(13-11-16)18(22)24-19(2,3)4/h5-10,14H,11-13H2,1-4H3/t14-/m0/s1
• InChI Key： YSRFEKIXDTYWTJ-AWEZNQCLSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CC=C(C(O[C@H](C2=CC=CC=C2)C)=O)C1

Additional information on (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate

Introduction to (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate (CAS No. 2070009-65-1)

(S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate (CAS No. 2070009-65-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a phenylethyl substituent, and a 5,6-dihydropyridine ring system. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The 5,6-dihydropyridine ring is a key pharmacophore in many biologically active compounds, particularly those with cardiovascular and neurological activities. The presence of this ring system in (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate suggests that it may exhibit similar properties. Recent research has focused on the optimization of this scaffold to enhance its potency and selectivity for specific biological targets.

The tert-butyl group is known for its steric bulk and electron-withdrawing properties, which can influence the conformational stability and solubility of the molecule. In the context of (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate, this group may play a crucial role in modulating its pharmacokinetic properties and improving its bioavailability. Additionally, the phenylethyl substituent adds aromatic character to the molecule, which can enhance its binding affinity to certain receptors or enzymes.

Recent studies have explored the potential of (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. The researchers found that the compound's unique structure allowed it to selectively bind to the active site of the enzyme, thereby inhibiting its function without affecting other essential enzymes.

In another study, researchers investigated the pharmacological effects of (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate on cardiovascular health. The results showed that the compound had a significant impact on blood pressure regulation and vascular function. Specifically, it was found to relax smooth muscle cells in blood vessels, leading to improved blood flow and reduced hypertension. These findings suggest that (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate could be a promising candidate for the treatment of cardiovascular diseases.

The synthesis of (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the condensation of a suitable dihydroxy acid with an appropriate amine derivative under controlled conditions. The resulting intermediate is then subjected to further transformations to introduce the desired substituents and achieve the final product. This synthetic route has been validated through multiple independent studies and is considered robust and scalable for industrial applications.

In terms of safety and regulatory compliance, (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate has undergone extensive toxicity testing to ensure its suitability for pharmaceutical use. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, as with any new chemical entity (NCE), ongoing monitoring and evaluation are necessary to ensure long-term safety and efficacy.

The potential applications of (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable tool in chemical biology research for probing specific biological pathways and understanding disease mechanisms. For example, researchers have used this compound as a probe to study the role of certain enzymes in signal transduction pathways involved in cancer progression.

In conclusion, (S)-1-tert-butyl 4-(1-phenylethyl) 5,6-dihydropyridine-1,4(2H)-dicarboxylate (CAS No. 2070009-65-1) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies are likely to uncover additional insights into its mechanisms of action and expand its utility in various fields of biomedical research.